Cleistanone(rac)
Overview
Description
Cleistanone(rac) is a lignan. It has a role as a metabolite.
Scientific Research Applications
Triterpenoid Carbon Skeleton and Cytotoxic Activity
Cleistanone, isolated from Cleistanthus indochinensis, features a novel triterpenoid carbon skeleton. Its structure, confirmed by X-ray diffraction, represents a significant discovery in the field of natural products. This compound displays cytotoxic activity against human oral epidermoid carcinoma KB cells, suggesting potential applications in cancer research (Van Trinh Thi Thanh et al., 2011).
Role in Cellular Processes
The function of Rac, a ras-related GTP-binding protein, is crucial in various cellular processes. It regulates oxidant production in neutrophils, vital for bacterial killing, and affects the dynamics of the actin cytoskeleton, necessary for leukocyte chemotaxis and phagocytosis. This understanding aids in deciphering the molecular pathways in immune response and cellular signaling (Benard, Bohl, & Bokoch, 1999).
Gene Transfer Research Oversight
The Recombinant DNA Advisory Committee (RAC) plays a significant role in overseeing gene transfer research protocols. This oversight ensures the safety and ethical conduct of research involving genetic manipulation, contributing to the advancement of gene therapy (Lenzi, Altevogt, & Gostin, 2014).
Interaction with Cytosol Receptors
Research on the interaction between estrogen inhibitors and cytosol receptors in rabbit and human uterus has implications for understanding hormonal regulation and potential applications in reproductive health and diseases like cancer (Korenman, 1970).
Metabolomic Analysis in Stress Response
A study on the metabolomic response of alfalfa root exudates to rac-GR24 under drought stress revealed significant insights. It showed that rac-GR24 can alleviate the negative effects of drought-induced stress on alfalfa through metabolic reprogramming in various pathways, highlighting its potential in agricultural research and crop resilience enhancement (Yang et al., 2023).
properties
Molecular Formula |
C22H18O8 |
|---|---|
Molecular Weight |
410.4 g/mol |
IUPAC Name |
9-(1,3-benzodioxol-5-yl)-4-hydroxy-3,6,7-trimethoxy-3H-benzo[f][2]benzofuran-1-one |
InChI |
InChI=1S/C22H18O8/c1-25-14-7-11-12(8-15(14)26-2)20(23)19-18(21(24)30-22(19)27-3)17(11)10-4-5-13-16(6-10)29-9-28-13/h4-8,22-23H,9H2,1-3H3 |
InChI Key |
XURLTFUKDPZAPN-UHFFFAOYSA-N |
Canonical SMILES |
COC1C2=C(C3=CC(=C(C=C3C(=C2C(=O)O1)C4=CC5=C(C=C4)OCO5)OC)OC)O |
Origin of Product |
United States |
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